Cas no 1010100-95-4 (2-Chloro-3-methyl-4-phenyl-pyridine-5-boronic acid pinacol ester)
1010100-95-4 structure
Product Name:2-Chloro-3-methyl-4-phenyl-pyridine-5-boronic acid pinacol ester
CAS No:1010100-95-4
MF:C18H21BClNO2
MW:329.628844022751
CID:2196278
Update Time:2023-08-07
2-Chloro-3-methyl-4-phenyl-pyridine-5-boronic acid pinacol ester Chemical and Physical Properties
Names and Identifiers
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- 2-Chloro-3-methyl-4-phenyl-pyridine-5-boronic acid pinacol ester
- 2-chloro-3-methyl-4-phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
- 2-Chloro-3-methyl-4-phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)pyridine
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- Inchi: 1S/C18H21BClNO2/c1-12-15(13-9-7-6-8-10-13)14(11-21-16(12)20)19-22-17(2,3)18(4,5)23-19/h6-11H,1-5H3
- InChI Key: QAZHSGKEDPZYCU-UHFFFAOYSA-N
- SMILES: ClC1=C(C)C(C2C=CC=CC=2)=C(B2OC(C)(C)C(C)(C)O2)C=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 409
- Topological Polar Surface Area: 31.4
2-Chloro-3-methyl-4-phenyl-pyridine-5-boronic acid pinacol ester Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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